Cas no 34750-55-5 (ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate)
34750-55-5 structure
Product Name:ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate
CAS No:34750-55-5
MF:C10H15N3O3S
MW:257.30940079689
CID:919498
PubChem ID:295743
Update Time:2025-04-19
ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate
- ethyl 4-(2-hydroxyethylamino)-2-methylsulfanylpyrimidine-5-carboxylate
- 5-pyrimidinecarboxylic acid, 4-[(2-hydroxyethyl)amino]-2-(methylthio)-, ethyl ester
- Ethyl 4-((2-hydroxyethyl)amino)-2-(methylthio)pyrimidine-5-carboxylate
- NSC-165349
- NSC165349
- Oprea1_097128
- STL170103
- AKOS002673253
- 4-(2-Hydroxyethylamino)-2-methylthio-pyrimidine-5-carboxylic acid, ethyl ester
- JLKRBPJUVGFLCV-UHFFFAOYSA-N
- DTXSID10304304
- Ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)-5-pyrimidinecarboxylate
- Ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)-5-pyrimidinecarboxylate #
- Oprea1_669559
- AG-690/08353012
- 34750-55-5
-
- Inchi: 1S/C10H15N3O3S/c1-3-16-9(15)7-6-12-10(17-2)13-8(7)11-4-5-14/h6,14H,3-5H2,1-2H3,(H,11,12,13)
- InChI Key: JLKRBPJUVGFLCV-UHFFFAOYSA-N
- SMILES: S(C)C1=NC=C(C(=O)OCC)C(=N1)NCCO
Computed Properties
- Exact Mass: 257.08355
- Monoisotopic Mass: 257.08341252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 84.34
ethyl 4-[(2-hydroxyethyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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